Bicyclic amino acids and derivatives
Bicyclic amino acids and their derivatives represent a unique class of molecules that hold significant promise in pharmaceutical and biotechnological applications due to their distinct structural features. These compounds are characterized by the presence of two cyclic structures, typically fused rings, which often enhance their stability and bioavailability compared to linear amino acids. The diverse functional groups present on these molecules make them versatile for various medicinal uses, including as potential drug candidates targeting specific physiological pathways.
The synthesis of bicyclic amino acids and their derivatives is challenging but can be achieved through sophisticated organic reactions such as coupling, ring formation, and derivatization. These synthetic strategies allow for the introduction of different substituents at strategic positions within the cyclic framework, which can modulate biological activities and improve drug properties like solubility and pharmacokinetics.
Bicyclic amino acids are also valuable in developing bioconjugates and targeted therapeutics due to their ability to enhance specificity and stability. Their use in peptide synthesis and as building blocks for complex molecular structures further highlights their importance in modern chemical biology and medicinal chemistry research.

Structure | Chemical Name | CAS | MF |
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3-Azabicyclo[3.1.0]hexane-2-carboxylic acid | 27762-08-9 | C6H9NO2 |
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rel-(1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid | 74984-02-4 | C6H9NO2 |
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